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Compound Name: Tetraphosphorus pentasulfide

CAS No.: 12137-70-1

Cat. No.: B13743481

Get Quote

Tetraphosphorus pentasulfide (P₄S₅) is a fascinating inorganic cage molecule belonging to

the extensive family of phosphorus sulfides.[1] These compounds, with their diverse structures

derived from the fundamental P₄ tetrahedron, are not merely academic curiosities; they are

precursors and intermediates in various industrial applications, including the synthesis of

lubricants, flotation agents, and pesticides. The precise molecular structure and bonding within

these cages dictate their reactivity and physical properties, making their unambiguous

characterization a critical endeavor for researchers in inorganic chemistry and materials

science.

This technical guide serves as a comprehensive resource for the spectroscopic analysis of

P₄S₅. As a Senior Application Scientist, the goal is not just to present data, but to provide a

validated framework for understanding how and why spectroscopic techniques like Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy reveal the intricate

structural details of this molecule. We will delve into the causality behind experimental choices,

present detailed protocols, and synthesize the data from these complementary techniques to

build a holistic and robust model of the P₄S₅ molecule.
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The Molecular Structure of P₄S₅: A Visual
Foundation
Before interpreting any spectrum, a foundational understanding of the molecule's three-

dimensional structure is paramount. The structure of α-P₄S₅ is a cage-like framework built upon

a P₄ tetrahedron. Sulfur atoms are inserted into one of the P-P bonds and bridge three other P-

P edges, with one sulfur atom forming an exocyclic double bond to one of the phosphorus

atoms. This arrangement results in a molecule with Cₛ symmetry. Critically, this symmetry

means that not all phosphorus atoms are chemically equivalent, a fact that is fundamental to

interpreting its ³¹P NMR spectrum.

Caption: Molecular Structure of α-P₄S₅.

³¹P Nuclear Magnetic Resonance (NMR)
Spectroscopy
³¹P NMR is an exceptionally powerful tool for probing the local chemical environment of

phosphorus atoms.[2] The phosphorus-31 nucleus has a spin of ½ and a natural abundance of

100%, making it a highly sensitive nucleus for NMR experiments. The wide chemical shift

range provides excellent signal dispersion, allowing for the resolution of structurally distinct

phosphorus atoms.[3]

Interpreting the ³¹P NMR Spectrum of P₄S₅
Based on the Cₛ symmetry of the P₄S₅ molecule, we can predict the key features of its ³¹P

NMR spectrum. The four phosphorus atoms are in three distinct chemical environments:

Pₐ: The single apical phosphorus atom bonded to the exocyclic sulfur (P=S).

Pₑ: The two equivalent phosphorus atoms that are part of the P-P-P base and are bridged by

a sulfur atom.

Pբ: The single phosphorus atom in the base that is not directly bonded to Pₐ.

This non-equivalence dictates that the proton-decoupled ³¹P NMR spectrum should exhibit

three distinct signals. The relative integration of these signals should correspond to the ratio of
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the phosphorus atoms in each environment, which is 1:2:1.

Furthermore, these signals will be split into multiplets due to spin-spin coupling (J-coupling)

between the neighboring phosphorus nuclei. The coupling patterns provide invaluable

information about the connectivity within the cage.

The signal for Pₐ should be split by its coupling to the two Pₑ atoms, appearing as a triplet.

The signal for the two equivalent Pₑ atoms will be more complex. Each Pₑ is coupled to Pₐ

and Pբ, resulting in a doublet of doublets.

The signal for Pբ should be split by its coupling to the two Pₑ atoms, appearing as a triplet.

Predicted ³¹P NMR Data for P₄S₅
Phosphorus
Environment

Predicted
Multiplicity

Relative Integration
Expected Chemical
Shift Range (ppm)

Apical P (P=S) Triplet 1
Highly deshielded

(downfield)

Basal P (equivalent

pair)
Doublet of Doublets 2 Intermediate

Basal P (unique) Triplet 1 Shielded (upfield)

Note: The exact chemical shifts (δ) and coupling constants (J) require experimental

determination and can be influenced by the solvent and temperature. The chemical shift ranges

are general predictions based on typical values for phosphorus-sulfur compounds.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve P4S5 in CS2
(or prepare solid sample)

Filter into NMR tube

Insert sample into NMR spectrometer

Tune and shim the probe

Acquire 31P{1H} spectrum

Fourier Transform

Phase and baseline correction

Reference spectrum (85% H3PO4)

Integrate signals

Assign signals based on δ, multiplicity, and integration
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Caption: Workflow for ³¹P NMR Analysis of P₄S₅.
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Experimental Protocol: Solid-State ³¹P MAS NMR
Given that P₄S₅ is a crystalline solid, solid-state Magic Angle Spinning (MAS) NMR is the most

appropriate technique to obtain high-resolution spectra, as it averages out anisotropic

interactions that would otherwise lead to broad, uninformative signals.

Sample Packing: Carefully pack 50-100 mg of crystalline P₄S₅ into a zirconia MAS rotor

(e.g., 4 mm diameter) inside an inert atmosphere glovebox to prevent moisture

contamination.

Instrument Setup:

Insert the rotor into the MAS probe.

Set the magic angle (54.74°) precisely.

Set the spinning speed, typically between 5 and 15 kHz. Higher speeds can help move

spinning sidebands away from the isotropic peaks of interest.

Data Acquisition:

Use a standard ³¹P single-pulse experiment with high-power proton decoupling.

The reference compound is typically 85% H₃PO₄, set to 0 ppm.

Set the recycle delay based on the T₁ relaxation time of the phosphorus nuclei (a T₁

measurement is recommended for quantitative results). A recycle delay of 60-120 seconds

is a reasonable starting point.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing: Process the resulting Free Induction Decay (FID) with an appropriate line

broadening factor (e.g., 10-50 Hz) to improve the signal-to-noise ratio, followed by Fourier

transformation, phasing, and baseline correction.

Vibrational Spectroscopy: IR and Raman Analysis
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Vibrational spectroscopy probes the molecular motions of a compound. Infrared (IR)

spectroscopy measures the absorption of light that excites molecular vibrations resulting in a

change in the dipole moment. Raman spectroscopy measures the inelastic scattering of light,

with active vibrations causing a change in the polarizability of the molecule. For a molecule with

a center of symmetry, IR and Raman are mutually exclusive. For molecules like P₄S₅ (Cₛ

symmetry), some vibrations can be active in both, but their relative intensities often differ,

making the techniques highly complementary.

An essential experimental consideration, as reported by Gardner (1973), is that P₄S₅

disproportionates in the melt to P₄S₃ and P₄S₇.[4][5] Therefore, all vibrational spectra must be

recorded on the solid-state material to ensure the data corresponds to the correct molecular

species.[4]

Vibrational Spectra Data for Solid P₄S₅
The following table summarizes the experimentally observed vibrational frequencies for solid

P₄S₅.[4] The assignments are based on comparisons with other phosphorus sulfides and

general frequency ranges for specific bond types.
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Infrared (IR) Frequency
(cm⁻¹)

Raman Frequency (cm⁻¹) Tentative Assignment

700 (s) 700 (m) P=S Stretch (exocyclic)

505 (m) 508 (w) P-S Stretch (asymmetric)

485 (s) 487 (w) P-S Stretch

440 (s) 440 (vs) P-S Stretch

418 (s) 420 (m)
P-P Stretch / Cage

Deformation

388 (m) 390 (m) Cage Deformation

- 358 (s) Cage Deformation

350 (m) - Cage Deformation

- 267 (m) Cage Deformation / Bending

- 211 (m) Cage Deformation / Bending

- 192 (s) Cage Deformation / Bending

- 162 (m) Lattice Modes

- 120 (m) Lattice Modes

(s = strong, m = medium, w = weak, vs = very strong). Data sourced from M. Gardner, J. Chem.

Soc., Dalton Trans., 1973, 691-696.[4]

Key Interpretive Points:

The strong band around 700 cm⁻¹ in both IR and Raman is characteristic of the exocyclic

P=S double bond stretch, a key structural feature of P₄S₅.

The region between 400-510 cm⁻¹ is dominated by various P-S single bond stretching

modes within the cage.

The presence of bands around 420 cm⁻¹ is indicative of the remaining P-P single bonds in

the molecular framework.
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The lower frequency region (< 400 cm⁻¹) corresponds to complex bending and torsional

modes of the entire molecular cage, often referred to as "cage deformation" modes.

Sample Preparation (Solid State)

Data Acquisition

Spectral Analysis

Prepare KBr pellet
or ATR crystal

Acquire IR spectrum
(e.g., 4000-400 cm-1)

Place crystalline sample
in capillary or on slide

Acquire Raman spectrum
(e.g., 100-3500 cm-1)

Identify and label peak frequencies

Compare IR and Raman peak intensities

Assign peaks to vibrational modes
(P=S, P-S, P-P, etc.)

Correlate spectral data with molecular structure

Click to download full resolution via product page

Caption: Workflow for Vibrational Spectroscopy of P₄S₅.

Experimental Protocols: Solid-State IR and Raman
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A. Fourier Transform Infrared (FT-IR) Spectroscopy (KBr Pellet Method)

Sample Preparation: In a dry environment, thoroughly grind 1-2 mg of P₄S₅ with ~200 mg of

dry, spectroscopic grade Potassium Bromide (KBr) using an agate mortar and pestle.

Pellet Pressing: Transfer the mixture to a pellet press and apply pressure (typically 7-10

tons) for several minutes to form a transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Background Collection: Collect a background spectrum of the empty sample compartment.

Sample Spectrum: Collect the sample spectrum, typically by co-adding 16 to 64 scans at a

resolution of 4 cm⁻¹. The spectrum is usually ratioed against the background automatically

by the instrument software.

B. Raman Spectroscopy

Sample Preparation: Place a small amount of the crystalline P₄S₅ powder onto a microscope

slide or pack it into a glass capillary tube.

Instrument Setup:

Place the sample on the microscope stage of the Raman spectrometer.

Focus the laser (e.g., 532 nm or 785 nm) onto the sample. Use low laser power initially

(e.g., < 5 mW) to avoid sample degradation or thermal decomposition.

Data Acquisition:

Acquire the spectrum over the desired range (e.g., 100-1000 cm⁻¹ to cover the key cage

modes).

Set the exposure time and number of accumulations to achieve a good signal-to-noise

ratio.

Perform a cosmic ray removal correction if necessary.
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Synergistic Analysis: A Self-Validating Conclusion
The true power of spectroscopic characterization lies in the synergy between different

techniques. For P₄S₅, the combination of NMR, IR, and Raman spectroscopy provides a self-

validating system for structural confirmation.

³¹P NMR confirms the presence of three distinct phosphorus environments in the correct

1:2:1 ratio and establishes the P-P connectivity through spin-spin coupling.

IR and Raman spectroscopy confirm the key functional groups, most notably the unique P=S

exocyclic double bond (at ~700 cm⁻¹) and the P-P single bonds (~420 cm⁻¹) that form the

cage backbone.

Together, these datasets leave no ambiguity about the molecular architecture of P₄S₅. Any

proposed structure must be consistent with all the spectroscopic evidence. This multi-technique

approach exemplifies the principles of rigorous scientific integrity, ensuring that the

characterization is both comprehensive and trustworthy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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